Cas no 1251101-46-8 (3-amino-3-(4,5-dibromofuran-2-yl)propanamide)
3-amino-3-(4,5-dibromofuran-2-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-3-(4,5-dibromofuran-2-yl)propanamide
- 2-Furanpropanamide, β-amino-4,5-dibromo-
- 1251101-46-8
- EN300-1286422
- AKOS011363765
-
- Inchi: 1S/C7H8Br2N2O2/c8-3-1-5(13-7(3)9)4(10)2-6(11)12/h1,4H,2,10H2,(H2,11,12)
- InChI Key: DYOSBHJXCZTPTC-UHFFFAOYSA-N
- SMILES: O1C(Br)=C(Br)C=C1C(N)CC(N)=O
Computed Properties
- Exact Mass: 311.89320g/mol
- Monoisotopic Mass: 309.89525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Density: 1.960±0.06 g/cm3(Predicted)
- Boiling Point: 428.4±45.0 °C(Predicted)
- pka: 16.04±0.40(Predicted)
3-amino-3-(4,5-dibromofuran-2-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286422-1.0g |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286422-50mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-100mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-250mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-500mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-1000mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-2500mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-5000mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1286422-10000mg |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide |
1251101-46-8 | 10000mg |
$3622.0 | 2023-10-01 |
3-amino-3-(4,5-dibromofuran-2-yl)propanamide Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on 3-amino-3-(4,5-dibromofuran-2-yl)propanamide
3-Amino-3-(4,5-dibromofuran-2-yl)propanamide (CAS No. 1251101-46-8): An Overview of Its Structure, Properties, and Applications
3-Amino-3-(4,5-dibromofuran-2-yl)propanamide (CAS No. 1251101-46-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive molecular structure, which includes a dibromofuran moiety and an amino group attached to a propanamide backbone. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.
The molecular formula of 3-amino-3-(4,5-dibromofuran-2-yl)propanamide is C9H9Br2N2O2, with a molecular weight of approximately 307.97 g/mol. The compound's structure can be visualized as a propanamide chain with an amino group at one end and a dibromofuran ring at the other. The dibromofuran moiety is particularly noteworthy due to its potential for forming stable complexes with various metal ions, which can influence the compound's reactivity and biological activity.
In terms of physical properties, 3-amino-3-(4,5-dibromofuran-2-yl)propanamide is typically a white to off-white solid at room temperature. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol, but has limited solubility in water. This solubility profile makes it suitable for use in various chemical reactions and biological assays.
The synthesis of 3-amino-3-(4,5-dibromofuran-2-yl)propanamide has been reported in several studies. One common synthetic route involves the reaction of 4,5-dibromofuran-2-carbaldehyde with ammonia and propionyl chloride under controlled conditions. This multi-step process yields the desired product with high purity and yield. The synthetic methodology has been optimized to minimize side reactions and improve the overall efficiency of the synthesis.
In the context of medicinal chemistry, 3-amino-3-(4,5-dibromofuran-2-yl)propanamide has shown promise as a lead compound for the development of new drugs. Recent research has focused on its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses. Studies have demonstrated that the compound can inhibit viral replication by interfering with key viral enzymes involved in RNA synthesis.
Beyond its antiviral properties, 3-amino-3-(4,5-dibromofuran-2-yl)propanamide has also been investigated for its anticancer activity. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The mechanism of action appears to involve the modulation of cellular signaling pathways that regulate cell proliferation and survival.
The safety profile of 3-amino-3-(4,5-dibromofuran-2-yl)propanamide is an important consideration for its potential therapeutic applications. Preclinical studies have indicated that the compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully characterize its safety profile and to identify any potential side effects or contraindications.
In conclusion, 3-amino-3-(4,5-dibromofuran-2-yl)propanamide (CAS No. 1251101-46-8) is a multifaceted compound with significant potential in both chemical research and medicinal applications. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in treating various diseases.
1251101-46-8 (3-amino-3-(4,5-dibromofuran-2-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)